N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C19H20N2O2/c1-13-7-3-5-9-15(13)18(23-2)12-20-19(22)17-11-14-8-4-6-10-16(14)21-17/h3-11,18,21H,12H2,1-2H3,(H,20,22)
• InChI Key: LDKGOAAFKZEUAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2=CC3=CC=CC=C3N2)OC
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide, also known as O-2050, is a synthetic opioid compound that was first synthesized in the 1970s. It belongs to the class of indole-based synthetic opioids and has been studied extensively for its potential use in pain management and addiction treatment.

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . This suggests that the compound may interact with its targets to induce a range of biological responses.

Biochemical Pathways

Given the wide range of biological activities associated with indole derivatives , it can be inferred that this compound may influence multiple biochemical pathways.

Pharmacokinetics

It’s mentioned that the compound is a white crystalline powder that is soluble in organic solvents, like ethanol, acetone, and chloroform. This suggests that the compound may have good bioavailability.

Result of Action

It’s mentioned that the compound has been developed for its potential as a novel analgesic. This suggests that the compound may have pain-relieving effects at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide has been used in various lab experiments to study its effects on pain and addiction. Its high affinity for the mu-opioid receptor makes it a useful tool for studying opioid receptors and their role in pain management. However, its potential for abuse and addiction makes it important to use caution when handling and studying N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide.

Future Directions

There are several potential future directions for research on N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide. One area of interest is its potential use in treating opioid addiction. Studies have shown that N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide may have lower abuse potential and fewer side effects compared to other opioids, making it a potential candidate for addiction treatment. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide and its potential uses in pain management and other medical applications.

Synthesis Methods

The synthesis of N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide involves the reaction of 2-methoxyphenethylamine with indole-2-carboxylic acid, followed by N-alkylation with o-tolyl chloride. The final product is obtained through purification by recrystallization.

Scientific Research Applications

N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide has been studied extensively for its potential use in pain management and addiction treatment. It has been shown to have a high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids. Studies have also shown that N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide may have lower abuse potential and fewer side effects compared to other opioids such as morphine and fentanyl.